Cas no 213178-16-6 (2-Furancarboxaldehyde, 5-methyl-3-nitro- (9CI))

2-Furancarboxaldehyde, 5-methyl-3-nitro- (9CI) structure
213178-16-6 structure
Product Name:2-Furancarboxaldehyde, 5-methyl-3-nitro- (9CI)
CAS No:213178-16-6
MF:C6H5NO4
MW:155.108201742172
CID:1018851
PubChem ID:642122
Update Time:2025-04-20

2-Furancarboxaldehyde, 5-methyl-3-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxaldehyde, 5-methyl-3-nitro- (9CI)
    • DB-281537
    • 5-methyl-3-nitro-2-furaldehyde
    • 5-methyl-3-nitrofuran-2-carbaldehyde
    • 213178-16-6
    • InChI=1/C6H5NO4/c1-4-2-5(7(9)10)6(3-8)11-4/h2-3H,1H
    • 2-furancarboxaldehyde, 5-methyl-3-nitro-
    • Inchi: 1S/C6H5NO4/c1-4-2-5(7(9)10)6(3-8)11-4/h2-3H,1H3
    • InChI Key: BQWXUQOVTVWAKB-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=C(C=C1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 155.02185764g/mol
  • Monoisotopic Mass: 155.02185764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 76Ų
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